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Compound of Interest

2-Bromo-4-
Compound Name:
(trifluoromethoxy)aniline

Cat. No.: B065650

An In-depth Technical Guide to the Safe Handling of 2-Bromo-4-(trifluoromethoxy)aniline

This guide provides comprehensive safety and handling protocols for 2-Bromo-4-
(trifluoromethoxy)aniline, designed for researchers, scientists, and drug development
professionals. The information herein is synthesized from authoritative safety data sheets and
chemical literature to ensure technical accuracy and promote a culture of safety in the
laboratory.

Compound Profile and Significance

2-Bromo-4-(trifluoromethoxy)aniline (CAS No. 175278-17-8) is a substituted aniline
derivative of significant interest in medicinal chemistry and materials science.[1][2] The
presence of the trifluoromethoxy group (-OCF3) and a bromine atom makes it a versatile
synthetic intermediate. The trifluoromethoxy group is known to enhance metabolic stability and
lipophilicity in drug candidates, making this compound a valuable building block in
pharmaceutical development.[3][4][5] Its bromine atom provides a reactive site for further
chemical modifications, such as cross-coupling reactions, crucial for constructing complex
molecular architectures.[1] Given its utility and inherent reactivity, a thorough understanding of
its properties and hazards is paramount for safe handling.

Table 1: Physicochemical Properties of 2-Bromo-4-(trifluoromethoxy)aniline
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Property Value Source(s)
CAS Number 175278-17-8 [1][2]
Molecular Formula C7HsBrFsNO [1][2]
Molecular Weight 256.02 g/mol [11[2]
Appearance C.:olc')rless to. light yellow clear (1176}
liquid or solid

Boiling Point 209 °C (lit.) [1][6]
Melting Point 70-78 °C [61[7]
Density ~1.7 g/lcms3 at 25°C [1][6]
Purity >98% [1]

Comprehensive Hazard Analysis

The primary directive in handling any chemical is to understand its intrinsic hazards. 2-Bromo-
4-(trifluoromethoxy)aniline, like many halogenated anilines, presents multiple health risks
upon exposure. The Globally Harmonized System (GHS) provides a clear classification of
these dangers.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2 / 2A

irritation
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Source: Compiled from multiple safety data sheets.[8][9][10][11]

Toxicological Profile (Routes of Exposure)

 Ingestion (Oral): Harmful if swallowed.[9][10][11] Ingestion may lead to systemic toxicity.
Always avoid mouth pipetting and ensure no food or drink is consumed in the laboratory.[8]
[10]

o Skin (Dermal) Contact: Harmful in contact with skin and causes skin irritation.[8][9][10] The
compound can be absorbed through the skin, leading to systemic effects. Prolonged contact
can cause redness and pain.

o Eye Contact: Causes serious eye irritation.[8][9][10][11] Direct contact with the eyes can
result in significant damage, pain, and redness. Immediate and thorough irrigation is critical.

 Inhalation: Harmful if inhaled and may cause respiratory tract irritation.[8][9][10][11] Vapors
or dusts can irritate the nose, throat, and lungs. All handling of this compound should be
performed in a well-ventilated area, preferably within a chemical fume hood.[11][12]

Chemical Reactivity and Stability

 Stability: The compound is generally stable under recommended storage conditions.[9]
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e Incompatible Materials: Avoid contact with strong oxidizing agents.[9][10]

e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
highly toxic and corrosive fumes, including nitrogen oxides (NOXx), carbon monoxide (CO),
carbon dioxide (COz2), hydrogen halides (such as hydrogen bromide), and gaseous hydrogen
fluoride (HF).[9][10]

Risk Mitigation: A Framework of Controls

A multi-layered approach, starting with the most effective measures, is essential for mitigating
the risks associated with 2-Bromo-4-(trifluoromethoxy)aniline.

Engineering Controls

The primary line of defense is to minimize exposure at the source.

e Chemical Fume Hood: All weighing, transferring, and reaction workups must be conducted
inside a certified chemical fume hood to control vapor and dust exposure.[10]

» Ventilation: Ensure the laboratory is well-ventilated to maintain low airborne concentrations
of the chemical.[8][11][12]

o Safety Stations: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation where the chemical is handled.[9][12]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical. It must be selected carefully
and worn correctly at all times.[8][11]

Table 3: Mandatory Personal Protective Equipment
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Protection Type

Specification

Rationale and Source(s)

Eye/Face Protection

Chemical safety goggles or a

face shield.

Protects against splashes and
dust, preventing serious eye
irritation.[9][11][13] Conforms
to standards like EN166 (EU)
or OSHA 29 CFR 1910.133
(US).[9][13]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact,
irritation, and dermal
absorption. Gloves must be
inspected before use and
disposed of properly after
handling.[13]

Body Protection

Laboratory coat, long-sleeved
clothing. Consider a chemical-
resistant apron for larger

quantities.

Protects skin from accidental
contact. Contaminated clothing
should be removed
immediately and laundered
before reuse.[8][13]

Respiratory Protection

Not typically required if work is
performed in a fume hood. If
ventilation is inadequate or for
spill cleanup, use a
NIOSH/MSHA-approved
respirator with appropriate
cartridges (e.g., for organic

vapors and particulates).

Prevents inhalation of harmful

vapors and dusts.[9][10]

Standard Operating Procedures (SOPs) for Handling

and Storage

Adherence to established protocols is critical for routine safety.

General Handling Protocol
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e Pre-Handling: Review the Safety Data Sheet (SDS) and ensure all necessary engineering
controls and PPE are in place.[13]

» Work Area: Conduct all procedures within a chemical fume hood.[10]

» Avoidance: Avoid all personal contact, including inhalation of dust or vapors and contact with
skin and eyes.[8]

e Hygiene: Do not eat, drink, or smoke in the work area.[8][10] Wash hands thoroughly with
soap and water after handling the compound, even if gloves were worn.[13]

» Dispensing: Use appropriate tools (spatulas, syringes) for transfers to minimize dust or
aerosol generation.[12]

o Post-Handling: Securely seal all containers after use.[8] Decontaminate the work area and
any equipment used.

Storage Protocol

» Container: Store in the original, tightly closed container.[8][12]

o Location: Keep in a dry, cool, and well-ventilated place.[9][10] A designhated, locked storage
area is recommended.[8]

e Separation: Store away from incompatible materials, particularly strong oxidizing agents.[9]
[10]

Emergency Response Protocols

Preparedness is key to managing unexpected events like spills or exposures.

Spill Management

In the event of a spill, follow a structured response to ensure safety and effective cleanup.
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Caption: Workflow for responding to a chemical spill.
Step-by-Step Spill Cleanup (Minor Spill):
o Alert Personnel: Immediately notify others in the vicinity.[3]
o Evacuate: If necessary, evacuate the immediate area.
e Ventilate: Ensure the area is well-ventilated.

o Wear PPE: Wear, at a minimum, a lab coat, safety goggles, and double gloves. A respirator
may be necessary depending on the spill size and location.[8]

o Contain: Cover the spill with a dry, inert absorbent material like vermiculite, sand, or dry lime.

o Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable
container for hazardous waste disposal. Avoid generating dust.[8][9][13]

o Decontaminate: Clean the spill area thoroughly with soap and water, and collect the cleaning
materials for hazardous waste disposal.[8]

» Dispose: Dispose of the waste container through your institution's hazardous waste program.

[8]
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First Aid Measures

Immediate and appropriate first aid is crucial following any exposure. Always seek medical
attention after providing initial aid.[8]

Exposure Occurs

Identify Exposure Route

Inhalation Skin Contact

Ingestion

Immediate First Aid

Move to Fresh Air. Remove Contaminated Clothing. Flush eyes with water for 15+ mins, Rinse mouth with water.
If not breathing, give artificial respiration, Flush skin with soap & water for 15+ mins, liting eyelids. Remove contact lenses if easy, Do NOT induce vomiting. Give glass of water.

Medical Follow-Up

Seek Immediate
Medical Attention

Click to download full resolution via product page
Caption: Decision-making process for first aid response.

 Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention.[8][11]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin area
with large amounts of soap and running water for at least 15 minutes. Seek medical attention
if irritation develops or persists.[8][11]

o Eye Contact: Immediately flush eyes with copious amounts of fresh, running water for at
least 15 minutes, holding the eyelids open to ensure complete irrigation. Remove contact
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lenses if present and easy to do. Seek immediate medical attention.[8]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth thoroughly
with water and give them a glass of water to drink. Never give anything by mouth to an
unconscious person. Call a poison control center or doctor immediately for treatment advice.
[8][11]

Waste Disposal

Chemical waste must be managed responsibly to protect personnel and the environment.

o Procedure: All waste containing 2-Bromo-4-(trifluoromethoxy)aniline, including unused
product and contaminated materials (gloves, absorbent, etc.), must be collected in a
designated, properly labeled, and sealed hazardous waste container.[13]

o Service: Disposal must be handled by a licensed professional waste disposal service in
accordance with all local, state, and federal regulations.[8][13] Do not dispose of this
chemical down the drain or in regular trash.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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